Cas no 66012-75-7 (1,1''-diphenyl-1H,1''H-5,5''-bitetrazole)
66012-75-7 structure
Product Name:1,1''-diphenyl-1H,1''H-5,5''-bitetrazole
CAS No:66012-75-7
MF:C14H10N8
MW:290.282800197601
CID:962972
PubChem ID:419191
Update Time:2025-04-19
1,1''-diphenyl-1H,1''H-5,5''-bitetrazole Chemical and Physical Properties
Names and Identifiers
-
- 1,1''-diphenyl-1H,1''H-5,5''-bitetrazole
- 1-phenyl-5-(1-phenyltetrazol-5-yl)tetrazole
- 1,1'-diphenyl-1H,1'H-[5,5']bitetrazolyl
- 1,1'-Diphenyl-5,5'-bitetrazole
- 1,1'-Diphenyl-5,5'-ditetrazolyl
- 5,5'-Bi-1H-tetrazole, 1,1'-diphenyl-
- AC1L9H7Q
- CTK2F6495
- NSC111900
- Tetrazol, 1-phenyl- 5-(1-phenyltetrazol-5-yl)-
- 66012-75-7
- SCHEMBL11536760
- JYVUXSKXGWUDER-UHFFFAOYSA-N
- NSC-111900
- DTXSID70329295
- DS-003159
-
- Inchi: 1S/C14H10N8/c1-3-7-11(8-4-1)21-13(15-17-19-21)14-16-18-20-22(14)12-9-5-2-6-10-12/h1-10H
- InChI Key: JYVUXSKXGWUDER-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2)C(C2=NN=NN2C2C=CC=CC=2)=NN=N1
Computed Properties
- Exact Mass: 290.1031
- Monoisotopic Mass: 290.10284235g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 87.2Ų
Experimental Properties
- PSA: 87.2
- LogP: 1.30500
1,1''-diphenyl-1H,1''H-5,5''-bitetrazole Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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